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Introduction

1-Undecyne (Ci1H20) is a terminal alkyne, a class of unsaturated hydrocarbons characterized
by a carbon-carbon triple bond at one end of the molecular chain.[1] This structural feature
imparts unique reactivity, making it a valuable building block in organic synthesis. A thorough
understanding of its physical properties is paramount for its effective handling, application in
various reaction conditions, and for the purification of synthetic products. This guide provides a
comprehensive overview of the boiling point and density of 1-Undecyne, supported by
experimental methodologies and a logical workflow for their determination.

Core Physical Properties

The primary physical characteristics of 1-Undecyne are its boiling point and density. These
properties are crucial for a range of laboratory and industrial applications, from reaction setup
to purification processes like distillation.

Data Presentation

The quantitative physical data for 1-Undecyne are summarized in the table below for ease of
reference and comparison.
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Physical Property Value Conditions
Boiling Point 195-196 °C at 760 mmHg[2]
73 °C at 10 mmHg|[3][4]

Density 0.773 g/cm3 at 25 °C[2]
Molecular Weight 152.28 g/mol

Melting Point -25°C

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the generalized experimental protocols for determining the boiling

point and density of liquid organic compounds like 1-Undecyne.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 1-Undecyne, which has a relatively high boiling point at

atmospheric pressure, distillation and Thiele tube methods are commonly employed.

1. Simple Distillation Method

This method is suitable for determining the boiling point of a pure liquid or for separating a

volatile liquid from a non-volatile solute.[5]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

e Procedure:

o A sample of 1-Undecyne (at least 5 mL) is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.[6]

o The apparatus is assembled as per a standard simple distillation setup, ensuring the

thermometer bulb is positioned just below the side arm of the distillation flask to accurately
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measure the temperature of the vapor.

o The flask is gently heated.

o The temperature is recorded when the liquid begins to boil and a steady stream of
distillate is collected in the receiving flask. This stable temperature reading is the boiling
point of the liquid at the recorded atmospheric pressure.[5][6]

2. Thiele Tube Method

This micro-scale method is advantageous when only a small amount of the substance is
available.[6]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), and
a heat source.

e Procedure:

o

A small amount of 1-Undecyne is placed in the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer and immersed in the Thiele tube containing a
high-boiling mineral oil.

o The Thiele tube is heated gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is stopped, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[6]

Determination of Density

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b103828?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Density is an intrinsic property of a substance, defined as its mass per unit volume. For a liquid
like 1-Undecyne, this can be determined with high accuracy using straightforward laboratory
techniques.

o Apparatus: A pycnometer or a graduated cylinder and an analytical balance.
e Procedure (using a graduated cylinder):
o The mass of a clean, dry graduated cylinder is measured using an analytical balance.[7]

o A known volume of 1-Undecyne is carefully added to the graduated cylinder. The volume
is read from the bottom of the meniscus.[7]

o The graduated cylinder containing the liquid is re-weighed.[7]

o The mass of the 1-Undecyne is calculated by subtracting the mass of the empty
graduated cylinder from the total mass.

o The density is then calculated by dividing the mass of the liquid by its volume. For higher
accuracy, a pycnometer is used, which is a flask with a specific, accurately known volume.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 1-Undecyne.
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Workflow for Physical Property Determination of 1-Undecyne

Start: Characterization of 1-Undecyne

Boiling Point Determination Density Determination

Obtain 1-Undecyne Sample Obtain 1-Undecyne Sample

Select Method:
- Simple Distillation (Macro)
- Thiele Tube (Micro)

Measure Mass of Sample Measure Volume of Sample

Perform Simple Distillation Perform Thiele Tube Method Calculate Density (Mass/Volume)

Record Stable Vapor Temperature

(Boiling Point) & Atmospheric Pressure Sk RSy BEEmicE

End: Boiling Point Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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